1-(4-Nitrophenyl)sulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole
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Description
1-(4-Nitrophenyl)sulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole is a chemical compound that has gained significant attention in scientific research. It is a synthetic compound that belongs to the class of imidazole derivatives. This compound has been found to exhibit several biological activities, making it a potential candidate for use in various applications.
Scientific Research Applications
- Anti-inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound due to its structural features. It may inhibit inflammatory pathways and could serve as a lead compound for developing novel anti-inflammatory drugs .
- Anticancer Properties : Investigations suggest that this compound exhibits cytotoxic effects against cancer cells. Its unique structure makes it an interesting candidate for further studies in cancer therapy .
- Enzyme Inhibition : The sulfonamide group in the molecule may interact with enzymes, making it a potential inhibitor for specific enzyme targets. Medicinal chemists are interested in exploring its enzyme inhibitory properties .
- Organic Semiconductors : The conjugated system in the compound’s structure suggests that it could be used as an organic semiconductor material. Researchers investigate its electronic properties for applications in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs) .
- Photoluminescent Properties : The compound’s absorption and emission properties have been studied for potential use in optoelectronic devices. Its fluorescence behavior makes it relevant for applications in sensors and displays .
- Fluorescent Probes : The nitrophenyl group in the molecule can act as a fluorescent probe. Researchers have used it to label proteins and study their interactions in biological systems .
- Enzyme Activity Assays : By modifying the compound, scientists have developed enzyme-specific probes. These probes allow the detection and quantification of specific enzymes in biological samples .
- HPLC (High-Performance Liquid Chromatography) : The compound’s sulfonamide moiety makes it amenable to HPLC analysis. Researchers use it as a reference standard or internal standard in chromatographic separations .
- Photocatalysis : Researchers have investigated the photocatalytic activity of this compound. It may be useful in water treatment processes, such as the degradation of organic pollutants under UV light .
- Metabolite Identification : Scientists use this compound as a reference standard in metabolism studies. It helps identify metabolites formed during drug metabolism .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Chemical Biology and Enzyme Probes
Analytical Chemistry and Chromatography
Environmental Chemistry and Water Treatment
Pharmacokinetics and Metabolism Studies
properties
IUPAC Name |
1-(4-nitrophenyl)sulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4S2/c1-13(14-5-3-2-4-6-14)25-17-18-11-12-19(17)26(23,24)16-9-7-15(8-10-16)20(21)22/h2-10,13H,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMIKVQRVBAMTCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)SC2=NCCN2S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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